Cas no 299439-16-0 (3-Amino-3-3-(benzyloxy)phenylpropanoic acid)

• Product name: 3-Amino-3-3-(benzyloxy)phenylpropanoic acid
• CAS No: 299439-16-0
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD02653340
• CID: 249339
• PubChem ID: 3239719

3-Amino-3-3-(benzyloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-3-(phenylmethoxy)-
• 3-AMINO-3-(3-BENZYLOXY-PHENYL)-PROPIONIC ACID
• 3-Amino-3-[3-(benzyloxy)phenyl]propanoic acid
• AC1MMJH2
• ALBB-006657
• CTK4G4107
• HMS2291F18
• MolPort-006-067-437
• STK501138
• SMR000033622
• MFCD02653340
• SR-01000095792-1
• 3-amino-3-(3-phenylmethoxyphenyl)propanoic acid
• BB 0249691
• MLS000047611
• EU-0099952
• 3-Amino-3-(3-(benzyloxy)phenyl)propanoic acid
• 3-Amino-3-(3-(benzyloxy)phenyl)propanoicacid
• 299439-16-0
• CS-0270085
• SR-01000095792
• AKOS000266272
• 3-Amino-3-(3-benzyloxy-phenyl)-propionic acid
• CHEMBL1372044
• EN300-1287904
• DTXSID70390526
• LS-02363
• 3-Amino-3-3-(benzyloxy)phenylpropanoic acid

• MDL： MFCD02653340
• Inchi： InChI=1S/C16H17NO3/c17-15(10-16(18)19)13-7-4-8-14(9-13)20-11-12-5-2-1-3-6-12/h1-9,15H,10-11,17H2,(H,18,19)
• InChI Key： WEVLKELFUCFYHL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC=CC(=C2)C(CC(=O)O)N

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

3-Amino-3-3-(benzyloxy)phenylpropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-3-(benzyloxy)phenylpropanoic acid

3-Amino-3-(Benzyloxy)phenylpropanoic Acid: A Key Compound in Pharmaceutical Research

3-Amino-3-(benzyloxy)phenylpropanoic acid, with the chemical formula C₁₉H₂₁NO₄ and CAS No. 299439-16-0, has emerged as a significant molecule in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a benzyl group attached to a phenyl ring and an amino functional group at the alpha position of the carboxylic acid moiety. The combination of these substituents creates a versatile scaffold that can interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 3-Amino-3-(benzyloxy)phenylpropanoic acid in modulating signaling pathways associated with inflammation and neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB pathway, a key regulator of immune responses. The benzyloxy group plays a critical role in enhancing the compound's solubility and bioavailability, which are essential factors for its therapeutic application.

Another area of interest is the role of 3-Amino-3-(benzyloxy)phenylpropano... (continued in next paragraph)